1-But-3-ynylazocane;hydrochloride

• IUPAC Name: 1-but-3-ynylazocane;hydrochloride
• InChI: InChI=1S/C11H19N.ClH/c1-2-3-9-12-10-7-5-4-6-8-11-12;/h1H,3-11H2;1H
• InChI Key: ASBKSECVGVFPNG-UHFFFAOYSA-N
• Canonical SMILES: C#CCCN1CCCCCCC1.Cl
• Molecular Formula: C11H20ClN
• Molecular Weight: 201.73 g/mol

Description

1-But-3-ynylazocane hydrochloride is a chemical compound with the CAS number 2375269-76-2. It has a molecular weight of 201.74. The compound is stored at a temperature of 4°C and is in the form of a powder.

Molecular Structure Analysis

The InChI code for 1-But-3-ynylazocane hydrochloride is 1S/C11H19N.ClH/c1-2-3-9-12-10-7-5-4-6-8-11-12;/h1H,3-11H2;1H. This code provides a way to represent the molecule’s structure using a standard notation. Unfortunately, specific details about the molecular structure of this compound are not available in the search results.

Physical And Chemical Properties Analysis

1-But-3-ynylazocane hydrochloride is a powder that is stored at a temperature of 4°C. Its molecular weight is 201.74. Unfortunately, specific details about other physical and chemical properties of this compound, such as its density, color, hardness, melting and boiling points, and electrical conductivity, are not available in the search results.

Scientific Research Applications

Ionic Liquids and Their Applications

Ionic liquids, including those derived from imidazolium salts, have been extensively studied for their unique properties and potential applications in various fields of scientific research. For example, 1-butyl-3-methylimidazolium hexafluorophosphate has been investigated for its stability and potential hazards, emphasizing the need for careful handling of ionic liquids in research applications (Swatloski, Holbrey, & Rogers, 2003).

Metal-Organic Frameworks (MOFs) and Catalysis

Research into gold and silver-based initiators for polymerization, such as the bulk ring-opening polymerization of L-lactide, highlights the catalytic applications of complex compounds (Ray et al., 2006). These findings suggest that compounds like "1-But-3-ynylazocane; hydrochloride" could potentially serve as initiators or catalysts in polymer synthesis or other chemical reactions.

Drug Delivery and Pharmaceutical Applications

The synthesis and evaluation of quinazolinone-1, 3, 4-oxadiazole derivatives for their cytotoxic effects against cancer cell lines, as well as their potential as urease inhibitors, offer insights into the pharmaceutical applications of complex chemical compounds (Nazir et al., 2018). Such research suggests that "1-But-3-ynylazocane; hydrochloride" could have applications in drug development, particularly in designing new therapeutic agents or drug delivery systems.

Environmental and Green Chemistry

The study of CO2 capture by task-specific ionic liquids (Bates et al., 2002) highlights the environmental applications of chemical compounds in green chemistry solutions, such as carbon capture and storage (CCS) technologies. This indicates potential research applications for "1-But-3-ynylazocane; hydrochloride" in environmental science and sustainability projects.

Safety and Hazards

The safety information for 1-But-3-ynylazocane hydrochloride indicates that it has a GHS07 pictogram and a warning signal word. The hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.